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An In-Depth Technical Guide to the Structural Properties of Ethyl (R)-2-Oxiranylacetate

Introduction: The Significance of a Chiral Epoxide

Ethyl (R)-2-oxiranylacetate is a high-value chiral building block pivotal in advanced organic
and medicinal chemistry.[1][2] Its significance lies in the unique combination of three key
structural features: a strained three-membered epoxide ring, an ethyl ester functional group,
and a defined (R)-stereocenter. This trifecta of functionality makes it a versatile precursor for
synthesizing complex, enantiomerically pure molecules, particularly active pharmaceutical
ingredients (APIs).[2] The high degree of ring strain in the oxirane moiety makes it susceptible
to nucleophilic attack, providing a reliable handle for introducing new functionalities with precise
stereochemical control. Understanding its structural properties is, therefore, not merely an
academic exercise but a prerequisite for its effective application in drug discovery and
development. This guide provides a comprehensive analysis of its structural characteristics,
from fundamental identifiers to advanced spectroscopic insights, grounded in established
analytical techniques.

Core Molecular Identity & Physical Characteristics
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A precise understanding of a molecule begins with its fundamental properties. These identifiers
are critical for sourcing, regulatory compliance, and computational modeling.

Key Identifiers and Molecular Formula

The compound is unambiguously identified by its CAS number and molecular formula, which
dictates its exact mass and elemental composition.[1]
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Physicochemical Properties

The physical state and solubility parameters are crucial for designing reaction conditions and
purification protocols. Ethyl (R)-2-oxiranylacetate is typically supplied as a colorless liquid.[4]
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The predicted high boiling point suggests that purification is best achieved under vacuum
distillation to prevent thermal decomposition. Its sensitivity to water necessitates handling
under anhydrous conditions to prevent hydrolysis of both the ester and the epoxide ring.

Spectroscopic Elucidation of the Molecular
Architecture

Spectroscopy is the cornerstone of structural determination. The following sections dissect the
expected NMR, IR, and Mass Spectrometry data, explaining the causal links between the
molecular structure and the spectral output.
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Caption: A typical workflow for the structural elucidation of an organic compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed map of the carbon-hydrogen framework. For this
molecule, we anticipate distinct signals for each unique proton and carbon environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. benchchem.com [benchchem.com]

e 2. benchchem.com [benchchem.com]

e 3. scbt.com [scbt.com]

e 4. 112083-63-3(ethyl 2-(2S)-oxiran-2-ylacetate) | Kuujia.com [kuujia.com]

e 5.111058-33-4|(R)-Ethyl oxirane-2-carboxylate|BLD Pharm [bldpharm.com]

¢ To cite this document: BenchChem. ["Ethyl (R)-2-oxiranylacetate structural properties"].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039525#ethyl-r-2-oxiranylacetate-structural-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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